Cas no 1805313-54-5 (5-(Difluoromethyl)-2-nitropyridine-3-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-2-nitropyridine-3-carboxaldehyde
• CAS No: 1805313-54-5
• MF: C₇H₄F₂N₂O₃
• MW: 202.115068435669
• CID: 4847804
• Update Time: 2025-10-29

5-(Difluoromethyl)-2-nitropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-nitropyridine-3-carboxaldehyde

• Inchi： 1S/C7H4F2N2O3/c8-6(9)4-1-5(3-12)7(10-2-4)11(13)14/h1-3,6H
• InChI Key： OFARUTRDCAHJDU-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C=O)=C1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 1.1
• Topological Polar Surface Area: 75.8

Additional information on 5-(Difluoromethyl)-2-nitropyridine-3-carboxaldehyde

Introduction to 5-(Difluoromethyl)-2-nitropyridine-3-carboxaldehyde (CAS No. 1805313-54-5)

5-(Difluoromethyl)-2-nitropyridine-3-carboxaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential biological activities. With the CAS number 1805313-54-5, this compound represents a critical intermediate in the synthesis of various pharmacologically relevant molecules. Its molecular structure incorporates both a difluoromethyl group and a nitropyridine core, which together contribute to its unique reactivity and utility in synthetic chemistry.

The nitropyridine moiety is particularly noteworthy, as it is a common scaffold in medicinal chemistry, often employed to modulate receptor binding affinities and metabolic stability. The presence of a nitro group at the 2-position of the pyridine ring introduces electrophilic characteristics, making it susceptible to reduction or nucleophilic substitution reactions, which are pivotal in drug development. Additionally, the difluoromethyl substituent enhances lipophilicity and metabolic stability, attributes that are highly valued in modern drug design to prolong half-life and improve bioavailability.

Recent advancements in synthetic methodologies have highlighted the utility of 5-(Difluoromethyl)-2-nitropyridine-3-carboxaldehyde as a key precursor in constructing complex heterocyclic frameworks. For instance, studies have demonstrated its role in generating novel kinase inhibitors, where the pyridine core serves as a binding anchor to target specific enzymes involved in cancer pathways. The aldehyde functionality at the 3-position further extends its synthetic potential, allowing for condensation reactions with amines or hydrazines to yield Schiff bases or hydrazones, respectively—structures that have shown promise in antiviral and anti-inflammatory applications.

In the realm of agrochemical innovation, derivatives of this compound have been explored for their herbicidal and fungicidal properties. The combination of electron-withdrawing groups such as the nitro and aldehyde moieties enhances interactions with biological targets in pests and pathogens, while the fluorinated aromatic system contributes to environmental persistence without compromising selectivity. This balance is particularly crucial in developing next-generation crop protection agents that meet stringent regulatory standards while maintaining efficacy.

The chemical synthesis of 5-(Difluoromethyl)-2-nitropyridine-3-carboxaldehyde typically involves multi-step sequences starting from commercially available pyridine derivatives. A common route includes nitration followed by selective fluorination and formylation at the 3-position. These steps require precise control over reaction conditions to avoid side products that could complicate purification. Advances in catalytic systems, such as transition metal-catalyzed cross-coupling reactions, have improved yields and reduced byproduct formation, making large-scale production more feasible.

From a computational chemistry perspective, virtual screening algorithms have been employed to identify potential bioactive scaffolds derived from 5-(Difluoromethyl)-2-nitropyridine-3-carboxaldehyde. Molecular docking studies have revealed its compatibility with binding pockets of enzymes like tyrosine kinases and cytochrome P450 isoforms, suggesting applications in targeted therapy for chronic diseases. The integration of machine learning models has further accelerated the process by predicting optimal modifications to enhance potency while minimizing toxicity.

The pharmaceutical industry continues to leverage this compound as a building block for novel therapeutics. Researchers are particularly interested in its potential as an intermediate for small-molecule probes used in high-throughput screening campaigns. By systematically varying substituents on the pyridine ring or introducing additional functional groups via subsequent reactions, chemists can generate libraries of compounds for rapid evaluation against disease-relevant targets.

Economic considerations also play a significant role in the adoption of 5-(Difluoromethyl)-2-nitropyridine-3-carboxaldehyde as an industrial intermediate. Its synthesis must be cost-effective enough to support commercial drug development programs without prohibitive expenses that would limit its accessibility to academic or smaller-scale enterprises. Collaborative efforts between chemical manufacturers and research institutions have helped optimize synthetic routes, ensuring scalability while maintaining high purity standards required for pharmaceutical applications.

The environmental impact of producing and utilizing this compound is another critical factor under scrutiny. Efforts are underway to develop greener synthetic methodologies that minimize waste generation and reduce reliance on hazardous reagents or solvents. Continuous flow chemistry has emerged as a promising alternative to traditional batch processes, offering improved energy efficiency and reduced solvent consumption—a shift that aligns with global sustainability goals within the chemical industry.

Future directions for research on 5-(Difluoromethyl)-2-nitropyridine-3-carboxaldehyde include exploring its role in photopharmacology—the emerging field where light activation modulates drug activity. The presence of electron-deficient aromatic systems makes it an attractive candidate for designing photoswitchable molecules capable of controlled release or activation under specific irradiation conditions. Such innovations could revolutionize therapeutic strategies by enabling on-demand drug delivery systems tailored for precision medicine applications.

In summary,5-(Difluoromethyl)-2-nitropyridine-3-carboxaldehyde (CAS No. 1805313-54-5) stands as a versatile intermediate with broad applicability across pharmaceuticals and agrochemicals alike. Its unique structural features facilitate diverse synthetic transformations while offering opportunities for developing next-generation therapeutics targeting complex diseases such as cancer and inflammatory disorders. As research progresses toward more sustainable practices,this compound will continue playing an indispensable role in advancing chemical biology through innovative molecular design。